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Introduction

The trans-cyclooctene (TCO)-tetrazine ligation is a bioorthogonal reaction rooted in the inverse-
electron-demand Diels-Alder (IEDDA) cycloaddition between a TCO and a tetrazine derivative.
[1][2][3] This reaction is distinguished by its exceptionally rapid kinetics, high specificity, and
biocompatibility, establishing it as a premier tool for conjugating biomolecules within complex
biological environments.[2][4] The ligation proceeds swiftly without the need for a catalyst,
forming a stable dihydropyridazine bond and releasing nitrogen gas as the sole byproduct. Its
efficiency at low concentrations makes it particularly well-suited for a range of applications in
drug development, including the synthesis of antibody-drug conjugates (ADCs), pretargeted
imaging, and advancements in cell and gene therapy.

The reaction's kinetics are influenced by the electronic properties of both the TCO and the
tetrazine. Generally, the reaction rate is enhanced when the TCO possesses higher electron
density and the tetrazine has lower electron density. This can be achieved by incorporating
electron-donating groups on the TCO and electron-withdrawing groups on the tetrazine.
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Quantitative Data Summary

The efficiency of the TCO-tetrazine ligation is dependent on the specific structures of the TCO
and tetrazine derivatives, as well as the reaction conditions. The following tables summarize
key quantitative data from various sources.

Table 1: Second-Order Rate Constants (k)

Rate Constant (M—'s™?) Conditions Source

General range for in vivo

up to 1 x 107 o
applications.
1-1x10° General range.
> 800 General.
Hydrogen-substituted
up to 30,000 ) )
tetrazines with TCO.
~2000 Dipyridal tetrazine and TCO.
Methyl-substituted tetrazines
~1000
with TCO.
up to 1000 ATTO-tetrazines with TCO.
Water-soluble 3,6-dipyridyl-s-
366,000 (+ 15,000) tetrazine with d-TCO in water

at 25°C.

Water-soluble s-TCO with a
3,300,000 (+ 40,000) 3,6-dipyridyl-s-tetrazine

derivative in water.

Table 2: Reaction Conditions
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Parameter Value Conditions Source
Reaction pH 6-9 PBS buffer.
For TCO-NHS ester
7-9 reaction with primary
amines.
Reaction Temperature = Room Temperature General.

4°C, 25°C, or 37°C

Depending on the

application.

Reaction Time

10 - 60 minutes

General protein

conjugation.

30 minutes - 2 hours

Protein-protein

conjugation.

Solvents

Aqueous media (e.g.,
PBS), organic
solvents (e.g., DMSO,
DMF)

The reaction is robust

in various solvents.

Stoichiometry

1.05 - 1.5 molar

equivalents of

Recommended for

protein-protein

tetrazine conjugation.
Visualizations
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TCO-Tetrazine Ligation Mechanism
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Caption: Mechanism of the TCO-Tetrazine Ligation.
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General Workflow for Protein-Protein Conjugation
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Caption: Workflow for TCO-Tetrazine Protein-Protein Conjugation.
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Experimental Protocols
Protocol 1: Activation of a Protein with TCO-NHS Ester

This protocol describes the modification of a protein with a TCO moiety using an N-
hydroxysuccinimide (NHS) ester derivative.

Materials:

e Protein solution (1-5 mg/mL in amine-free buffer, e.g., PBS)

TCO-PEG-NHS ester (e.g., TCO-PEG12-NHS)

1 M Sodium Bicarbonate (NaHCO3)

Anhydrous DMSO or DMF

Quench Buffer (e.g., 1 M Tris-HCI, pH 8.0)

Spin desalting columns
Procedure:

» Protein Preparation: Ensure the protein is in an amine-free buffer like PBS. If the buffer
contains primary amines (e.g., Tris or glycine), perform a buffer exchange using a spin
desalting column.

o Prepare TCO-NHS Stock Solution: Immediately before use, prepare a 10 mM solution of the
TCO-PEG-NHS ester in anhydrous DMSO or DMF.

e Activation Reaction:
o To 100 ug of the protein solution, add 5 pL of 1 M NaHCO:s.

o Add a 20-fold molar excess of the 10 mM TCO-PEG-NHS ester solution to the protein
mixture.

¢ Incubation: Incubate the reaction mixture for 60 minutes at room temperature.
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e Quenching: Stop the reaction by adding the Quench Buffer to a final concentration of 50-100
mM and incubate for 5 minutes at room temperature.

 Purification: Remove excess, unreacted TCO-NHS ester by passing the solution through a
spin desalting column. The TCO-labeled protein is now ready for ligation.

Protocol 2: Activation of a Protein with Tetrazine-NHS
Ester

This protocol details the modification of a protein with a tetrazine moiety.

Materials:

Protein solution (1-5 mg/mL in amine-free buffer, e.g., PBS)

Methyl-tetrazine-PEG-NHS ester (e.g., methyl-tetrazine-PEG8-NHS)

1 M Sodium Bicarbonate (NaHCO3)

Anhydrous DMSO or DMF

Quench Buffer (e.g., 1 M Tris-HCI, pH 8.0)

Spin desalting columns
Procedure:
o Protein Preparation: As with TCO labeling, ensure the protein is in an amine-free buffer.

o Prepare Tetrazine-NHS Stock Solution: Immediately before use, prepare a 10 mM solution of
the methyl-tetrazine-PEG-NHS ester in anhydrous DMSO or DMF.

e Activation Reaction:
o To 100 ug of the protein solution, add 5 pL of 1 M NaHCO:s.

o Add 20 nmol of the 10 mM methyl-tetrazine-PEG-NHS ester solution to the protein
mixture.
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e Incubation: Incubate the reaction for 60 minutes at room temperature.

¢ Quenching: Add Quench Buffer to a final concentration of 50-100 mM and incubate for 5
minutes.

 Purification: Purify the tetrazine-labeled protein using a spin desalting column to remove
unreacted reagents.

Protocol 3: TCO-Tetrazine Ligation for Protein-Protein
Conjugation

This protocol describes the final ligation step to conjugate the TCO-labeled and tetrazine-
labeled proteins.

Materials:

e TCO-labeled protein (from Protocol 1)

» Tetrazine-labeled protein (from Protocol 2)
+ Reaction Buffer (e.g., PBS, pH 7.4)
Procedure:

» Reactant Preparation: Ensure both the TCO-labeled and tetrazine-labeled proteins are in a
suitable reaction buffer.

 Ligation Reaction:

o Mix the TCO-labeled protein and the tetrazine-labeled protein. A slight molar excess (1.05-
1.5 equivalents) of the tetrazine-labeled protein is recommended.

 Incubation: Incubate the reaction mixture for 30 minutes to 2 hours at room temperature.
Alternatively, the reaction can be performed at 4°C, which may require a longer incubation
time.

e Monitoring the Reaction (Optional): The progress of the ligation can be monitored by
observing the disappearance of the characteristic tetrazine absorbance peak between 510
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and 550 nm using a spectrophotometer.

« Purification: The final protein-protein conjugate can be purified from any unreacted starting
materials using size-exclusion chromatography.

» Storage: Store the purified conjugate at 4°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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